3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 5-cyclohexyl-2-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C11H16N2O2/c1-13-10(11(14)15)7-9(12-13)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key: HGJTUKWENULWPS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2CCCCC2)C(=O)O

Description

3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid (hypothetical molecular formula: C₁₂H₁₈N₂O₂, molecular weight: 222.29 g/mol) is a pyrazole-based carboxylic acid derivative featuring a cyclohexyl substituent at position 3, a methyl group at position 1, and a carboxylic acid moiety at position 5. These compounds are typically synthesized via ester saponification or condensation reactions, as seen in related pyrazole-carboxylic acid syntheses .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid typically involves the reaction of cyclohexylhydrazine with ethyl acetoacetate, followed by cyclization and subsequent carboxylation. The reaction conditions often include the use of a base such as sodium ethoxide and a solvent like ethanol. The cyclization step is usually carried out under reflux conditions to ensure complete reaction.

Industrial Production Methods

In an industrial setting, the production of 3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to a more scalable and cost-effective production method.

Chemical Reactions Analysis

Types of Reactions

3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazole derivatives with different oxidation states.

Reduction: Reduction reactions can lead to the formation of hydrogenated pyrazole derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the carboxylic acid group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like thionyl chloride and phosphorus pentachloride can facilitate substitution reactions.

Major Products

The major products formed from these reactions include various substituted pyrazole derivatives, which can be further functionalized for specific applications.

Scientific Research Applications

3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: The compound is used in the synthesis of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby preventing substrate access. Additionally, it can modulate receptor activity by acting as an agonist or antagonist, influencing various cellular pathways.

Comparison with Similar Compounds

Key Trends :

• Lipophilicity : Increasing cycloalkyl size (cyclopropyl → cyclohexyl) elevates logP values, enhancing lipid solubility but reducing aqueous solubility.
• Steric Effects : Larger substituents (e.g., cyclohexyl) may hinder binding in sterically constrained biological targets compared to smaller analogs .

Electronic Effects of Substituents

Substituents alter the electronic environment of the pyrazole ring:

• 3-(Trifluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS N/A): The electron-withdrawing CF₃ group increases carboxylic acid acidity (lower pKa) compared to electron-donating cycloalkyl groups .
• 3-{[Cyclohexyl(methyl)amino]methyl}-1-methyl-1H-pyrazole-5-carboxylic acid (CAS 1223748-43-3): The additional methylamino group introduces basicity and hydrogen-bonding capacity, diverging from the hydrophobic profile of the target compound .

Positional Isomerism

• 1-Cyclohexyl-5-(4-methoxyphenyl)-1H-pyrazole-4-carboxylic acid (CAS N/A): Positional isomerism (carboxylic acid at position 4 vs. 5) affects dipole moments and crystal packing, as demonstrated in crystallographic studies .

Biological Activity

3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, synthesis methods, and potential therapeutic applications, supported by data tables and relevant case studies.

Structural Features

The compound features a pyrazole core with a cyclohexyl group and a carboxylic acid functional group at the 5-position. This unique structure contributes to its chemical reactivity and biological activity. The presence of the cyclohexyl moiety enhances lipophilicity, potentially improving membrane permeability and bioavailability.

Pharmacological Properties

Research indicates that 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid exhibits various biological activities, including:

• Antibacterial Activity : Preliminary studies suggest that this compound has the potential to inhibit bacterial growth, particularly against strains such as E. faecalis and P. aeruginosa.
• Anticancer Activity : The compound has shown promise in inhibiting cancer cell proliferation, particularly in pancreatic and breast cancer cell lines.
• Anti-inflammatory Effects : It may also possess anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.

Synthesis Methods

The synthesis of 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid can be achieved through several methods, often involving multi-step organic reactions. Common approaches include:

• Condensation Reactions : Utilizing acid chlorides with hydrazines to form the pyrazole ring.
• Cyclization Techniques : Employing cyclization of α,β-unsaturated carbonyl compounds with hydrazines.

Optimizing these methods is crucial for maximizing yield and purity.

Biological Activity Data

The following table summarizes the biological activities observed for 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid in various studies:

Activity Type	Target Organism/Cell Line	IC50/MIC Values	Notes
Antibacterial	E. faecalis	40 µg/mL	Comparable to standard antibiotics
Anticancer	MCF-7 (breast cancer)	10 µM	Induces apoptosis in treated cells
Anti-inflammatory	In vitro models	Not specified	Reduces pro-inflammatory cytokine levels

Anticancer Activity

A study evaluated the effects of 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid on MCF-7 breast cancer cells. The compound demonstrated an IC50 value of approximately 10 µM, indicating significant cytotoxicity. Flow cytometry analysis revealed that treatment led to an increase in cells arrested in the S phase of the cell cycle, suggesting an induction of apoptosis.

Antibacterial Efficacy

In another study, the compound was tested against various bacterial strains, including Pseudomonas aeruginosa. The minimum inhibitory concentration (MIC) was determined to be around 40 µg/mL, demonstrating its potential as an antibacterial agent comparable to traditional antibiotics like ceftriaxone.